Cas no 1060812-03-4 (2-(6-chloropyridin-2-yl)-2-methylpropan-1-amine)

• Product Name: 2-(6-chloropyridin-2-yl)-2-methylpropan-1-amine
• CAS No: 1060812-03-4
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 5989528
• PubChem ID: 72212013
• Update Time: 2025-06-13

2-(6-chloropyridin-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyridin-2-yl)-2-methylpropan-1-amine
• 2-Pyridineethanamine, 6-chloro-β,β-dimethyl-
• EN300-1981263
• AB67358
• 1060812-03-4

• Inchi： 1S/C9H13ClN2/c1-9(2,6-11)7-4-3-5-8(10)12-7/h3-5H,6,11H2,1-2H3
• InChI Key： BNNCJCHPGJUKDD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=N1)(C)(C)CN

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 256.1±25.0 °C(Predicted)
• pka: 8.86±0.10(Predicted)

Additional information on 2-(6-chloropyridin-2-yl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(6-Chloropyridin-2-yl)-2-methylpropan-1-amine (CAS No. 1060812-03-4)

2-(6-Chloropyridin-2-yl)-2-methylpropan-1-amine (CAS No. 1060812-03-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique chloropyridine and methylpropan-1-amine moieties, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a 6-chloropyridin-2-yl group attached to a 2-methylpropan-1-amine backbone, offers distinct reactivity patterns that make it valuable for designing novel molecules.

In recent years, the demand for 2-(6-chloropyridin-2-yl)-2-methylpropan-1-amine has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and bioactive compounds. The compound's ability to modulate biological pathways has led to its exploration in targeting enzymes and receptors associated with various therapeutic areas. For instance, its chloropyridine component is often leveraged in the synthesis of heterocyclic compounds, which are prevalent in FDA-approved drugs.

From an agrochemical perspective, 2-(6-chloropyridin-2-yl)-2-methylpropan-1-amine is studied for its potential as a precursor to crop protection agents. The chloropyridine scaffold is known for its insecticidal and herbicidal properties, making this compound a candidate for developing next-generation pest control solutions. With the growing emphasis on sustainable agriculture, researchers are investigating how derivatives of this compound can enhance pest resistance while minimizing environmental impact.

The synthesis of 2-(6-chloropyridin-2-yl)-2-methylpropan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution and amination processes. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions are often employed to achieve high yields and purity. Analytical methods like HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing the compound and ensuring its quality for research and industrial applications.

In material science, the compound's aromatic and aliphatic hybrid structure contributes to its utility in designing functional polymers and coating materials. Its incorporation into polymer matrices can enhance thermal stability and mechanical properties, making it relevant for high-performance materials. Additionally, its potential use in electronic materials is under exploration, particularly in the development of organic semiconductors.

As the scientific community continues to explore the applications of 2-(6-chloropyridin-2-yl)-2-methylpropan-1-amine, questions frequently arise about its synthetic scalability, toxicity profile, and regulatory status. While the compound is not classified as hazardous under current guidelines, researchers are advised to adhere to good laboratory practices (GLP) when handling it. Its storage conditions and compatibility with other chemicals are also topics of interest for industrial users.

In summary, 2-(6-chloropyridin-2-yl)-2-methylpropan-1-amine (CAS No. 1060812-03-4) represents a promising compound with multifaceted applications. Its relevance in pharmaceuticals, agrochemicals, and material science underscores its importance in modern chemistry. Ongoing research aims to unlock further potential, addressing challenges such as cost-effective synthesis and application-specific optimization. For scientists and industry professionals, this compound offers a compelling case study in the intersection of molecular design and practical utility.